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Compound of Interest

Compound Name: 4-Chloro-4'-nitro-1,1'-biphenyl!
CAS No.: 6242-97-3
Cat. No.: B1606550
Get Quote
. J

Executive Summary

4-Chloro-4'-nitro-1,1'-biphenyl (CAS: 2113-61-3) is a halogenated nitroaromatic compound.
[1] Its disposal requires strict adherence to halogenated waste protocols due to the release of
hydrochloric acid (HCI) and nitrogen oxides (NOx) upon combustion. It is suspected of causing
genetic defects and cancer (H341, H351) and is toxic to aquatic life.[2]

Immediate Action Directive:
e NEVER dispose of down the drain.[3]
+ NEVER mix with oxidizing acids (e.g., Nitric Acid) or strong bases.

o ALWAYS segregate into the Halogenated Waste stream.

Chemical Identification & Physical Properties

Accurate identification is the first step in compliant disposal. This compound is often a
synthesis intermediate (e.g., Suzuki couplings) and may be present as a solid or in solution.
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Property Data

Chemical Name 4-Chloro-4'-nitro-1,1'-biphenyl

CAS Number 2113-61-3

Molecular Formula C12HsCINO:2

Molecular Weight 233.65 g/mol

Physical State Solid (Pale yellow to yellow powder/crystals)

Insoluble in water; soluble in organic solvents

Solubility (DCM. THF)

H301+H311+H331 (Toxic), H351 (Suspected

Key Hazard Codes ] ) o
Carcinogen), H411 (Toxic to Aquatic Life)

Hazard Assessment & Causality

To understand why specific disposal routes are mandated, we must examine the chemical
behavior of the molecule during waste treatment.

The Halogen Factor (The "Scrubber" Requirement)

Because this molecule contains a chlorine atom bonded to an aromatic ring, standard
incineration is insufficient.

e Mechanism: Upon combustion, the organic framework oxidizes to COz, but the chlorine atom
forms hydrogen chloride (HCI) gas.

» Operational Impact: If incinerated in a standard facility lacking acid gas scrubbers, this
releases corrosive acid rain precursors. Therefore, it must be tagged as Halogenated Waste
so it is routed to facilities equipped with wet scrubbers (e.qg., rotary kilns with caustic
guench).

The Nitro Group (Thermal Stability)

While mono-nitro compounds are generally stable, they are energetic functional groups.
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e Mechanism: Nitro groups (-NO:2) provide their own oxygen source during decomposition.

e Operational Impact: Do not concentrate this waste in rotary evaporators to dryness if
peroxides or other unstable impurities are suspected. Store away from reducing agents
(hydrides) and strong bases to prevent exothermic decomposition.

Step-by-Step Disposal Protocol

Solid Waste Disposal (Pure Compound or Contaminated
Solids)

Use this workflow for expired reagents, spill cleanup materials, or contaminated gloves.

Containment: Place the solid material in a clear, chemically compatible plastic bag
(polyethylene).

Double-Bagging: Place the first bag inside a second bag (double containment) to prevent
particulate leakage.

Labeling: Attach a hazardous waste tag.
o Constituents: Write "4-Chloro-4'-nitro-1,1'-biphenyl" (do not use abbreviations).

o Hazard Checkboxes: Check "Toxic" and "Carcinogen."

Accumulation: Place the sealed bag into the laboratory's designated Solid Hazardous Waste
Drum.

Liquid Waste Disposal (Reaction Mixtures/Mother
Liquors)

Use this workflow if the compound is dissolved in solvents like Dichloromethane (DCM), Ethyl
Acetate, or THF.

o Solvent Compatibility Check: Ensure the carrier solvent is compatible with the halogenated
waste stream.

e Segregation: Pour the solution into the Halogenated Organic Waste carboy.
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o Critical: Do not pour into the "Non-Halogenated" or "Flammables Only" carboy. Even small
amounts of chlorine can violate the permit of a non-halogenated incinerator.

e pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction mixture was acidic or
basic, neutralize it before adding it to the central waste container to prevent exothermic
polymerization in the drum.

e Cap & Log: Tightly cap the carboy and log the addition on the waste accumulation sheet
(e.g., "500mL DCM containing <1% 4-Chloro-4'-nitro-1,1'-biphenyl").

Operational Workflow Diagram

The following logic tree illustrates the decision-making process for disposing of this specific
compound.
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Waste Generation:
4-Chloro-4'-nitro-1,1'-biphenyl

Determine Physical State
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(Powder, Gloves, Paper) (Dissolved in Solvent)
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Figure 1: Decision logic for segregating 4-Chloro-4'-nitro-1,1'-biphenyl waste streams. Note

that liquid waste containing this compound defaults to the Halogenated stream regardless of

the solvent.

Emergency Procedures (Spills)

In the event of a benchtop spill (solid or liquid):

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloving
recommended), safety goggles, and a lab coat. If powder is airborne, use a fitted N95 or
P100 respirator.

Containment:
o Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.
o Liquid: Absorb with vermiculite or a commercial organic spill pad.

Decontamination: Clean the surface with a soap and water solution.[4] Do not use bleach
(potential reaction with organic amines if reduction occurs).

Disposal: Place all cleanup materials into the Solid Hazardous Waste stream as described in
Section 4.1.

Regulatory Compliance (RCRA & EPA)

In the United States, this waste is regulated under the Resource Conservation and Recovery
Act (RCRA).

Waste Classification: While not always explicitly P-listed (unless specified by local state
variations), it defaults to Characteristic Hazardous Waste due to toxicity and ignitability (if in
solvent).

EPA Codes:

o DOO1: If in an ignitable solvent (Flash point <60°C).

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1606550/docs?utm_src=pdf-body#4-chloro-4-nitro-1-1-biphenyl-proper-disposal-handling-procedures
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1718792
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o Halogenated Solvents (F-List): If mixed with spent methylene chloride or similar solvents
(FOO01/F002).

o TSCA: This substance is listed on the TSCA inventory. Disposal must ensure no release into
environmental water or soil.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

2. assets.thermofisher.com [assets.thermofisher.com]

3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

4. zycz.cato-chem.com [zycz.cato-chem.com]

To cite this document: BenchChem. [4-Chloro-4'-nitro-1,1'-biphenyl: Proper Disposal &
Handling Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606550/docs#4-chloro-4-nitro-1-1-biphenyl-proper-
disposal-handling-procedures]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1718792
https://www.benchchem.com/product/b1606550/docs?utm_src=pdf-body#4-chloro-4-nitro-1-1-biphenyl-proper-disposal-handling-procedures
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/582488
https://www.epa.gov/hw/hazardous-waste-characteristics
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste/waste-stream-classification
https://www.benchchem.com/product/b1606550?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15396~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:27:56~~1-Chloro-4-nitrobenzene~~
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1718792
https://www.benchchem.com/product/b1606550/docs#4-chloro-4-nitro-1-1-biphenyl-proper-disposal-handling-procedures
https://www.benchchem.com/product/b1606550/docs#4-chloro-4-nitro-1-1-biphenyl-proper-disposal-handling-procedures
https://www.benchchem.com/product/b1606550/docs#4-chloro-4-nitro-1-1-biphenyl-proper-disposal-handling-procedures
https://www.benchchem.com/product/b1606550/docs#4-chloro-4-nitro-1-1-biphenyl-proper-disposal-handling-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1606550?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

